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Abstract
Magnesium carbonate hydroxide, a versatile inorganic compound, is gaining significant

attention across various scientific and industrial sectors, particularly in pharmaceuticals and

materials science. Its unique surface chemistry and reactivity profile make it a promising

candidate for applications ranging from antacids and drug delivery vehicles to phosphate

binders and components in bone regeneration scaffolds. This technical guide provides an in-

depth exploration of the surface properties, synthesis, and reactivity of magnesium carbonate

hydroxide, with a focus on its hydrated forms, such as hydromagnesite. It aims to serve as a

comprehensive resource for researchers, scientists, and drug development professionals by

presenting quantitative data in structured tables, detailing experimental protocols for its

characterization, and illustrating key processes through logical diagrams.

Introduction
Magnesium carbonate hydroxide, often referred to as basic magnesium carbonate, is a mixed

salt containing both carbonate and hydroxide anions. Its general chemical formula is

represented as xMgCO₃·yMg(OH)₂·zH₂O, with the stoichiometry varying depending on the
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synthesis conditions. A common and well-characterized form is hydromagnesite, with the

formula Mg₅(CO₃)₄(OH)₂·4H₂O. The presence of both carbonate and hydroxide groups, along

with waters of hydration, imparts a unique combination of properties, including a basic surface

pH, porous structure, and controlled reactivity in aqueous environments. These characteristics

are central to its functionality in various applications. In the pharmaceutical industry, it is utilized

as an effective antacid for neutralizing stomach acid and as an excipient in drug formulations to

improve stability and dissolution profiles. Its porous nature and biocompatibility also make it a

suitable carrier for the controlled release of therapeutic agents. Furthermore, its ability to bind

with phosphate ions has led to its investigation as a phosphate binder for patients with chronic

kidney disease. In the realm of biomaterials, the release of magnesium ions from magnesium

carbonate hydroxide scaffolds has been shown to promote bone regeneration. This guide will

delve into the fundamental aspects of its surface chemistry and reactivity that underpin these

diverse applications.

Physicochemical Properties
The performance of magnesium carbonate hydroxide in its various applications is dictated by

its physicochemical properties. Key parameters such as specific surface area, pore size and

volume, isoelectric point, and solubility are crucial for understanding its behavior at the solid-

liquid interface.

Quantitative Data Summary
The following tables summarize the key quantitative data for different forms of magnesium

carbonate hydroxide, providing a comparative overview for researchers.
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Property Value Method/Conditions Reference(s)

Specific Surface Area 10 - 70 m²/g BET

15 - 45 m²/g

(preferred)
BET

> 120 m²/g (highly

porous form)
BET

Pore Volume
> 0.5 cm³/g (highly

porous form)
Nitrogen Sorption

At least 0.8 cc/g

(radius < 75000 Å)

At least 0.02 cc/g

(radius < 100 Å)

Pore Size
10 - 30 nm

(mesoporous)
Nitrogen Sorption

Density 2.16 g/cm³

0.2 - 0.7 g/cc (bulk

density)

pH in Aqueous Slurry 9.0 - 10.0

Table 1: Physical Properties of Magnesium Carbonate Hydroxide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15795214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Temperature Reference(s)

Solubility Product

(Ksp) of

Hydromagnesite

-37.08 ± 0.50 (log

Ksp)
25 °C

-38.90 ± 0.54 (log

Ksp)
50 °C

Solubility
Practically insoluble in

water and ethanol.
Ambient

Soluble in dilute acids. Ambient

Table 2: Solubility Data for Hydromagnesite (Mg₅(CO₃)₄(OH)₂·4H₂O)

Note: The isoelectric point (IEP) of magnesium carbonate hydroxide is not extensively reported.

However, given that the IEP of its component, magnesium hydroxide (Mg(OH)₂), is

approximately 10.8, it is expected that magnesium carbonate hydroxide also exhibits a basic

surface charge in neutral aqueous solutions.

Synthesis and Experimental Protocols
The morphology, crystal structure, and surface properties of magnesium carbonate hydroxide

are highly dependent on the synthesis method. Common methods involve the carbonation of

magnesium hydroxide or the precipitation from solutions of magnesium salts and carbonates.

Synthesis of Magnesium Carbonate Hydroxide
(Hydromagnesite)
A common laboratory-scale synthesis involves the reaction of a magnesium salt with a

carbonate source in an aqueous medium.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15795214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Magnesium Chloride
(MgCl2·6H2O)

Aqueous Solution
Mixing

Sodium Carbonate
(Na2CO3)

Precipitation Aging Filtration & Washing Drying
Magnesium Carbonate

Hydroxide
(e.g., Hydromagnesite)

Click to download full resolution via product page

Synthesis of Magnesium Carbonate Hydroxide

Experimental Protocol:

Preparation of Reactant Solutions: Prepare aqueous solutions of a magnesium salt (e.g.,

MgCl₂·6H₂O or MgSO₄·7H₂O) and a carbonate source (e.g., Na₂CO₃ or (NH₄)₂CO₃) of

desired concentrations.

Precipitation: Slowly add the carbonate solution to the magnesium salt solution under

vigorous stirring at a controlled temperature. The temperature can be varied to influence the

crystal phase and morphology of the precipitate.

Aging: The resulting suspension is aged for a specific period (e.g., several hours to days) at

a constant temperature to allow for crystal growth and phase transformation.

Filtration and Washing: The precipitate is collected by filtration and washed repeatedly with

deionized water to remove soluble by-products.

**D
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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